2179-79-5(Phenyl selenocyanate),G78097,A815670

Phenyl selenocyanate Properties

Names and Identifiers

- Phenyl selenocyanate
- (phenylselanyl)formonitrile
- benzeneselenocyanate
- phenylselenocyanide
- selenocyanic acid phenyl ester
- Selenocyansaeure-phenylester
- AKOS006222512
- Selenocyanic acid, phenyl ester
- InChI=1/C7H5NSe/c8-6-9-7-4-2-1-3-5-7/h1-5
- DTXSID90339311
- Phenyl selenocyanate, 96%
- FT-0676238
- MFCD00216944
- SCHEMBL4407714
- NODWRXQVQYOJGN-UHFFFAOYSA-N
- CS-0336401
- selenocyanatobenzene
- J-014296
- 2179-79-5
- ?PHENYLSELENOCYANATE
- Phenylselenocyanate
- A815670
- DTXCID90290392
- G78097
- +Expand
- MDL： MFCD00216944
- InChIKey： NODWRXQVQYOJGN-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H5NSe/c8-6-9-7-4-2-1-3-5-7/h1-5H
- SMILES： C1=CC=C(C=C1)[Se]C#N
- BRN： 1617370

Computed Properties

Exact Mass: 182.95900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 182.95872g/mol
Heavy Atom Count: 9
Complexity: 118
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 23.8Å²

Experimental Properties

LogP: 0.49718
PSA: 23.79000
Refractive Index: n20/D 1.603(lit.)
Boiling Point: 116-117 °C/12 mmHg(lit.)
Flash Point: Fahrenheit: 228.2 ° f
Celsius: 109 ° c
Solubility: Miscible with organic solvents, terahydro furan, dichloromethane and acetonitrile.
Color/Form: liquid
Solubility: Not determined
Density: 1.484 g/mL at 25 °C(lit.)

Phenyl selenocyanate Security Information

Symbol: GHS06 GHS08 GHS09
WGK Germany：3
Safety Term：6.1
Safety Instruction： S20/21; S28; S45; S60; S61
Packing Group：II
Packing Group：II
Risk Phrases：R23/25
Hazard Level：6.1
Dangerous goods sign： T N
Hazardous Material transportation number：UN 3440 6.1/PG 2
Hazard Statement： H301-H331-H373-H410
Warning Statement： P261-P273-P301+P310-P311-P501
Storage Condition：2-8°C
PackingGroup：II
Risk Phrases： 23/25-33-50/53
Signal Word：Danger
HazardClass：6.1

Phenyl selenocyanate Customs Data

HS CODE：2929909090
Customs Data：

China Customs Code:
2929909090

Overview:

2929909090 Other nitrogenous compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2929909090 other compounds with other nitrogen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Phenyl selenocyanate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB78292-1g	PHENYLSELENOCYANATE	2179-79-5	96%	1g	$272.00
Aaron	AR003UF4-250mg	PHENYLSELENOCYANATE	2179-79-5	96%	250mg	$16.00
abcr	AB181065-1 g	Phenyl selenocyanate, 98%; .	2179-79-5	98%	1 g	€61.10	2023-07-20
Fluorochem	005429-1g	Phenylselenocyanate	2179-79-5		1g	￡18.00	2022-02-28
Oakwood	005429-100mg	Phenylselenocyanate	2179-79-5		100mg	$90.00	2024-07-19
TRC	P399180-10mg	Phenyl Selenocyanate	2179-79-5		10mg	$ 50.00	2022-06-03
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L20194-1g	Phenyl selenocyanate, 98%	2179-79-5	98%	1g	￥455.00	2023-04-12
BAI LING WEI Technology Co., Ltd.	005429-1g	Phenylselenocyanate	2179-79-5		1g	￥ 396
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1407071-1g	Selenocyanatobenzene	2179-79-5	98%	1g	￥457.00
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA01562-5g	Phenyl Selenocyanate	2179-79-5	96%	5g	¥1868.0	2024-07-19

Phenyl selenocyanate Synthesis

Synthetic Circuit 1

17697-12-0

7677-24-9

110-91-8

2179-79-5

97039-63-9

1666-13-3

Reaction Conditions

1.1 Solvents: Dichloromethane

Reference

: Oxidation of secondary amines to α-cyanoamines

Barton, Derek H. R.; Billion, Annick; Boivin, Jean, Tetrahedron Letters, 1985, 26(9), 1229-32

Phenyl selenocyanate Raw materials

Phenyl selenocyanate Preparation Products

Phenyl selenocyanate Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:2179-79-5)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:2179-79-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Phenyl selenocyanate Related Literature

1. Selenocyanation reactions of organometallic compounds of lead, tin, and thallium

E. E. Aynsley,N. N. Greenwood,G. Hunter,M. J. Sprague J. Chem. Soc. A 1966 1344
2. CCXV.—The introduction of the selenocyano-group into aromatic compounds

Frederick Challenger,Arnold Thornton Peters,Jacob Halévy J. Chem. Soc. 1926 129 1648
3. 356. The nitration of phenyl selenocyanate

Frederick Challenger,D. Ivor James J. Chem. Soc. 1936 1609
4. Ring-opening reactions of cyclopropanes. Part 7.1 Selenenylation and cyanoselenenylation of ethyl 2,2-dimethoxycyclopropanecarboxylates

M. Liliana Graziano,M. Rosaria Iesce,Flavio Cermola,Giovanni Caputo,Fulvio De Lorenzo J. Chem. Soc. Perkin Trans. 1 2002 664
5. 440. Reaction of organomercury compounds with covalent selenocyanates

E. E. Aynsley,N. N. Greenwood,M. J. Sprague J. Chem. Soc. 1965 2395
6. Chalcogen bonding interactions in organic selenocyanates: from cooperativity to chelation

Olivier Jeannin,Huu-Tri Huynh,Asia Marie S. Riel,Marc Fourmigué New J. Chem. 2018 42 10502
7. Oxyselenation of cyclo-octa-1,5-diene. Solvent-controlled formation of 9-oxabicyclo-[3.3.1]- and -[4.2.1]-nonane derivatives

Sakae Uemura,Akio Toshimitsu,Toshiaki Aoai,Masaya Okano J. Chem. Soc. Chem. Commun. 1979 610
8. Bis[2-(2-pyridyl)phenyl] diselenide, a more effective catalyst for oxidation of alcohols to carbonyl compounds

Hitoshi Ehara,Masato Noguchi,Shinsei Sayama,Tetsuo Onami J. Chem. Soc. Perkin Trans. 1 2000 1429
9. Organoselenium–palladium(ii) complex immobilized on functionalized magnetic nanoparticles as a promising retrievable nanocatalyst for the “phosphine-free” Heck–Mizoroki coupling reaction

Yalda Rangraz,Firouzeh Nemati,Ali Elhampour New J. Chem. 2018 42 15361
10. Cyanoselenenylation of olefins

Shuji Tomoda,Yoshito Takeuchi,Yujiro Nomura J. Chem. Soc. Chem. Commun. 1982 871

Cas no 2179-79-5 (Phenyl selenocyanate)